Cas no 1266871-33-3 (2-(4-chloro-3-nitrophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(4-chloro-3-nitrophenyl)cyclopropane-1-carboxylic acid
• CAS No: 1266871-33-3
• MF: C₁₀H₈ClNO₄
• MW: 241.627821922302
• CID: 5841306
• PubChem ID: 82228548
• Update Time: 2025-06-20

2-(4-chloro-3-nitrophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-nitrophenyl)cyclopropane-1-carboxylic acid
• 1266871-33-3
• EN300-1984146

• Inchi： 1S/C10H8ClNO4/c11-8-2-1-5(3-9(8)12(15)16)6-4-7(6)10(13)14/h1-3,6-7H,4H2,(H,13,14)
• InChI Key： FMGNDRLDCYYQTA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C1CC1C(=O)O

Computed Properties

• Exact Mass: 241.0141854g/mol
• Monoisotopic Mass: 241.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-(4-chloro-3-nitrophenyl)cyclopropane-1-carboxylic acid

Introduction to 2-(4-chloro-3-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 1266871-33-3)

2-(4-chloro-3-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 1266871-33-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its cyclopropane ring and nitro-substituted aromatic moiety, exhibits unique chemical properties that make it a valuable scaffold for the development of novel therapeutic agents. The presence of both chloro and nitro functional groups enhances its reactivity, allowing for diverse modifications and derivatization, which are crucial for optimizing biological activity.

The structural features of 2-(4-chloro-3-nitrophenyl)cyclopropane-1-carboxylic acid contribute to its potential applications in drug discovery. The cyclopropane ring, known for its strained three-membered structure, often serves as a pharmacophore in medicinal chemistry due to its ability to induce conformational constraints that can improve binding affinity to biological targets. Additionally, the aromatic ring substituted with electron-withdrawing nitro and electron-donating chloro groups creates a balance of electronic properties that can modulate the compound's interactions with enzymes and receptors.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing cyclopropane moieties. Research has demonstrated that cyclopropanecarboxylic acids can act as intermediates in the synthesis of bioactive molecules with therapeutic relevance. For instance, derivatives of this class have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-(4-chloro-3-nitrophenyl)cyclopropane-1-carboxylic acid may confer unique advantages in these contexts, such as enhanced solubility or improved metabolic stability.

One of the most compelling aspects of 2-(4-chloro-3-nitrophenyl)cyclopropane-1-carboxylic acid is its versatility in synthetic chemistry. The carboxylic acid group provides a reactive site for further functionalization via esterification, amidation, or coupling reactions, enabling the creation of complex derivatives with tailored biological profiles. This flexibility is particularly valuable in medicinal chemistry pipelines where rapid optimization of lead compounds is essential. Moreover, the chloro and nitro substituents can serve as handles for selective modifications, allowing researchers to fine-tune the compound's pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of aromatic heterocycles in drug design, and 2-(4-chloro-3-nitrophenyl)cyclopropane-1-carboxylic acid exemplifies how combining different structural motifs can yield promising candidates for therapeutic intervention. The nitro group, in particular, has been extensively studied for its ability to influence electronic distribution and reactivity. In some cases, nitroaromatic compounds have shown significant activity against resistant bacterial strains or have been used as prodrugs that release active metabolites in vivo. The incorporation of this group into a cyclopropanecarboxylic acid backbone may open new avenues for addressing unmet medical needs.

The synthesis of 2-(4-chloro-3-nitrophenyl)cyclopropane-1-carboxylic acid typically involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by nitration and chlorination of the aromatic ring, followed by ring-closure reactions to form the cyclopropane moiety. Advances in catalytic methods have also enabled more efficient pathways to this compound, reducing reliance on hazardous reagents and improving sustainability.

In conclusion,2-(4-chloro-3-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 1266871-33-3) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in shaping the future of drug discovery and development.